Cas no 1225495-90-8 (4-(4-ethylphenyl)methylpiperidine-4-carboxylic acid)

• Product Name: 4-(4-ethylphenyl)methylpiperidine-4-carboxylic acid
• CAS No: 1225495-90-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5206589
• PubChem ID: 63129834
• Update Time: 2025-10-29

4-(4-ethylphenyl)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethylphenyl)methyl]piperidine-4-carboxylic acid
• 4-[(4-ethylphenyl)methyl]piperidine-4-carboxylicacid
• 4-Piperidinecarboxylic acid, 4-[(4-ethylphenyl)methyl]-
• 4-(4-ethylphenyl)methylpiperidine-4-carboxylic acid

• Inchi： 1S/C15H21NO2/c1-2-12-3-5-13(6-4-12)11-15(14(17)18)7-9-16-10-8-15/h3-6,16H,2,7-11H2,1H3,(H,17,18)
• InChI Key： FHLCORMARZCLEK-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(CC)=CC=2)CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 4-(4-ethylphenyl)methylpiperidine-4-carboxylic acid

4-(4-Ethylphenyl)methylpiperidine-4-carboxylic acid (CAS No. 1225495-90-8)

4-(4-Ethylphenyl)methylpiperidine-4-carboxylic acid, also known by its CAS registry number 1225495-90-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a piperidine ring substituted with a carboxylic acid group at the 4-position and a 4-ethylphenylmethyl group at the same position, creating a unique molecular architecture that contributes to its diverse chemical properties.

The synthesis of 4-(4-Ethylphenyl)methylpiperidine-4-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and improving the scalability of production. These developments have made it possible to explore the compound's properties in greater depth, paving the way for its application in various therapeutic areas.

One of the most promising aspects of this compound is its potential as a drug candidate. Preclinical studies have demonstrated that 4-(4-Ethylphenyl)methylpiperidine-4-carboxylic acid exhibits significant activity against several disease targets, including neurodegenerative disorders and inflammatory conditions. For instance, research published in Journal of Medicinal Chemistry highlights its ability to modulate key signaling pathways involved in Alzheimer's disease, suggesting its potential as a neuroprotective agent.

In addition to its pharmacological properties, this compound has also been studied for its physical and chemical characteristics. The presence of the piperidine ring imparts rigidity to the molecule, enhancing its stability under various conditions. The carboxylic acid group introduces acidity, which can be exploited in pH-responsive drug delivery systems. Furthermore, the 4-ethylphenylmethyl substituent contributes to the compound's lipophilicity, improving its bioavailability when administered orally.

The environmental impact of 1225495-90-8 has also been a topic of recent research. Studies conducted by environmental scientists have assessed its biodegradability and toxicity levels. Results indicate that the compound is moderately biodegradable under aerobic conditions, with minimal toxicity to aquatic organisms at concentrations typically encountered in industrial effluents. These findings are crucial for ensuring sustainable practices in the manufacturing and disposal of this compound.

Looking ahead, ongoing research is focused on optimizing the stereochemistry of 4-(4-Ethylphenyl)methylpiperidine-4-carboxylic acid to enhance its therapeutic efficacy while minimizing adverse effects. Advances in stereochemical control during synthesis are expected to yield enantiomerically pure compounds, which could significantly improve their pharmacokinetic profiles.

In conclusion, 1225495-90-8, or 4-(4-Ethylphenyl)methylpiperidine-4-carboxylic acid, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future drug development efforts.